2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol

• IUPAC Name: 2,2-difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H9F3O2/c1-14-8-3-2-6(4-7(8)10)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key: LEPZEUFVTIAKEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CO)(F)F)F
• Molecular Formula: C9H9F3O2
• Molecular Weight: 206.16 g/mol

Description

2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol, also known as DFME, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFME is a chiral building block that can be used for the synthesis of biologically active compounds.

Mechanism of Action

2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol is believed to act as a potent inhibitor of various enzymes such as acetylcholinesterase and butyrylcholinesterase. It is also believed to have anti-inflammatory and antioxidant properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. This compound has also been shown to have anti-inflammatory and antioxidant properties. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol has several advantages for lab experiments. It is a chiral building block that can be used for the synthesis of biologically active compounds. It is also a potent inhibitor of various enzymes and has anti-inflammatory and antioxidant properties. However, this compound has several limitations for lab experiments. It is a toxic compound that requires special handling and disposal procedures. It is also a relatively expensive compound that may not be readily available in large quantities.

Future Directions

There are several future directions for the research on 2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol. One potential direction is the development of this compound-based compounds for the treatment of cancer, Alzheimer's disease, and inflammation. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of this compound. This could lead to the development of more effective and safer this compound-based compounds. Additionally, the study of the mechanism of action of this compound could provide insights into the development of new therapeutic targets for various diseases.

Synthesis Methods

2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol can be synthesized by using the Grignard reagent method. In this method, 3-fluoro-4-methoxybenzaldehyde is reacted with magnesium in the presence of anhydrous ether to form the Grignard reagent. This reagent is then reacted with 2,2-difluoroacetaldehyde to form this compound.

Scientific Research Applications

2,2-Difluoro-2-(3-fluoro-4-methoxyphenyl)ethanol has been extensively studied for its potential applications in the field of medicinal chemistry. It is a chiral building block that can be used for the synthesis of biologically active compounds. This compound has been used to synthesize a variety of compounds that have shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation.